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Compound of Interest

Compound Name: Versicolactone B

Cat. No.: B217328

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the
revised structure of Versicolactone B, a butyrolactone natural product. The information
presented herein is intended to serve as a core resource for researchers engaged in natural
product chemistry, analytical chemistry, and drug discovery and development. This document
includes tabulated spectroscopic data, detailed experimental protocols, and a visual
representation of the analytical workflow.

Introduction

Versicolactone B is a member of the butyrolactone family of secondary metabolites, which are
produced by various fungi, including species of Aspergillus. Initially isolated and characterized,
the structure of Versicolactone B, along with its counterpart Versicolactone A, was later
revised based on total synthesis and detailed spectroscopic analysis. This guide focuses on the
spectroscopic data of the correctly assigned structure of Versicolactone B.

Spectroscopic Data

The following tables summarize the key spectroscopic data for the revised structure of
Versicolactone B. This data is essential for the unambiguous identification and
characterization of the compound.

'H NMR Spectroscopic Data
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Table 1: *H NMR (Nuclear Magnetic Resonance) Spectroscopic Data for Versicolactone B
(500 MHz, CDClI5)

o Chemical Shift (5, o Coupling Constant
Position Multiplicity
ppm) (3, Hz)
3 5.05 d 1.8
4 5.89 d 1.8
6 4.27 ddd 5.3,5.3,94
7 3.57 'dq’ like 5.4,6.3
8 1.06 d 6.3

Data sourced from Wang, L., & Zhu, W. (2013). Versicolactones A and B: total synthesis and
structure revision. Tetrahedron Letters, 54(49), 6729-6731.

3C NMR Spectroscopic Data

Table 2: 13C NMR (Nuclear Magnetic Resonance) Spectroscopic Data for Versicolactone B
(125 MHz, CDCIs)

Position Chemical Shift (6, ppm)
1 170.8

2 155.6

3 98.2

4 117.3

5 116.2

6 71.2

7 69.6

8 19.6
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Data sourced from Wang, L., & Zhu, W. (2013). Versicolactones A and B: total synthesis and
structure revision. Tetrahedron Letters, 54(49), 6729-6731.

Mass Spectrometry (MS) Data

Table 3: High-Resolution Electrospray lonization Mass Spectrometry (HRESIMS) Data for
Versicolactone B

lon m/z [M+Na]*
Calculated 179.0684
Found 179.0681

Infrared (IR) Spectroscopy Data

Table 4: Infrared (IR) Spectroscopy Data for Versicolactone B

Functional Group Wavenumber (cm~2)
O-H (hydroxyl) ~3400
C=0 (lactone) ~1750
C=C (alkene) ~1650

Experimental Protocols

The following sections detail the methodologies for the isolation and spectroscopic analysis of

Versicolactone B.

Isolation of Versicolactone B from Aspergillus versicolor

¢ Fungal Cultivation: Aspergillus versicolor is cultured on a suitable solid medium (e.g., rice or
potato dextrose agar) or in a liquid medium (e.g., potato dextrose broth) to promote the
production of secondary metabolites.

» Extraction: The fungal culture (mycelium and/or broth) is extracted exhaustively with an
organic solvent, typically ethyl acetate. The solvent is then evaporated under reduced
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pressure to yield a crude extract.

o Chromatographic Separation: The crude extract is subjected to a series of chromatographic
techniques to isolate Versicolactone B. This typically involves:

o Column Chromatography: The extract is first fractionated using column chromatography
on silica gel, eluting with a gradient of solvents (e.g., n-hexane and ethyl acetate).

o Preparative Thin-Layer Chromatography (pTLC): Fractions containing Versicolactone B
are further purified using pTLC with a suitable solvent system.

o High-Performance Liquid Chromatography (HPLC): Final purification is often achieved
using reversed-phase HPLC with a C18 column and a mobile phase gradient of water and
methanol or acetonitrile.

Spectroscopic Analysis

o Sample Preparation: A small amount (typically 1-5 mg) of purified Versicolactone B is
dissolved in an appropriate deuterated solvent (e.g., chloroform-d, CDCIs) in a standard 5
mm NMR tube.

e Data Acquisition: *H NMR, 3C NMR, and 2D NMR (e.g., COSY, HSQC, HMBC) spectra are
recorded on a high-field NMR spectrometer (e.g., 500 MHz or higher).

o 'H NMR: Standard parameters include a 30° pulse angle, a spectral width of 10-15 ppm,
and a sufficient number of scans to obtain a good signal-to-noise ratio.

o 183C NMR: A proton-decoupled sequence is used with a spectral width of 0-220 ppm. A
longer acquisition time and a greater number of scans are typically required due to the low
natural abundance of the 13C isotope.

o Sample Preparation: A dilute solution of purified Versicolactone B is prepared in a suitable
solvent (e.g., methanol or acetonitrile).

o Data Acquisition: High-resolution mass spectra are obtained using an electrospray ionization
(ESI) source coupled to a high-resolution mass analyzer (e.g., Orbitrap or TOF). Data is
typically acquired in positive ion mode to observe the [M+Na]* adduct.
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o Sample Preparation: A small amount of purified Versicolactone B is prepared as a thin film
on a salt plate (e.g., NaCl or KBr) by dissolving the sample in a volatile solvent and allowing
the solvent to evaporate. Alternatively, a KBr pellet can be prepared by grinding the sample
with dry KBr powder and pressing it into a thin disk.

o Data Acquisition: The IR spectrum is recorded using a Fourier-Transform Infrared (FT-IR)
spectrometer over the range of 4000-400 cm~*. A background spectrum of the empty sample
holder or pure KBr is recorded and subtracted from the sample spectrum.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the isolation and spectroscopic
characterization of Versicolactone B.
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Caption: Experimental workflow for the isolation and spectroscopic analysis of Versicolactone
B.

 To cite this document: BenchChem. [In-depth Technical Guide to the Spectroscopic Data of
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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